Cas no 1804493-45-5 (5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1804493-45-5
• MF: C₇H₄ClF₂N₃O₂S
• MW: 267.640365600586
• CID: 4868778
• Update Time: 2025-06-13

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C7H4ClF2N3O2S/c8-3-2-13-4(1-11)5(7(9)10)6(3)16(12,14)15/h2,7H,(H2,12,14,15)
• InChI Key： WRQVEEMZHIFDMO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C(F)F)=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.7
• Topological Polar Surface Area: 105

Additional information on 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide

Comprehensive Overview of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804493-45-5)

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804493-45-5) is a specialized pyridine-based sulfonamide compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro, cyano, and difluoromethyl substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and antimicrobial agents.

The compound's sulfonamide group is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Recent studies highlight its relevance in addressing drug-resistant bacterial strains, a pressing global health concern. With the rise of antimicrobial resistance (AMR), compounds like 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide are being explored for their ability to target alternative metabolic pathways in pathogens.

In agrochemical applications, this compound's pyridine core and difluoromethyl moiety contribute to its potential as a herbicide or fungicide precursor. The agricultural sector is actively seeking environmentally friendly alternatives to traditional pesticides, and derivatives of this compound may offer improved selectivity and lower toxicity profiles. Its halogenated structure also aligns with trends in green chemistry, where reduced environmental persistence is prioritized.

Synthetic accessibility is another advantage of CAS No. 1804493-45-5. Modern flow chemistry techniques and catalytic fluorination methods have streamlined its production, addressing industry demands for cost-effective and scalable processes. These advancements are particularly relevant given current supply chain challenges in the fine chemicals market.

From a regulatory standpoint, the compound's non-persistent characteristics and biodegradability potential make it attractive for sustainable development. Researchers are investigating its metabolic pathways to ensure compatibility with REACH and other chemical safety frameworks. This aligns with growing consumer and regulatory focus on eco-friendly chemical solutions.

In drug discovery, the nitrogen-rich heterocycle of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide shows promise for CNS-targeting pharmaceuticals. Its ability to cross the blood-brain barrier is being evaluated for potential applications in neurodegenerative disease research, a field experiencing increased investment due to aging populations worldwide.

Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the 19F NMR signal from its difluoromethyl group. These methods are crucial for quality control in GMP-compliant manufacturing, especially for pharmaceutical intermediates.

The commercial availability of CAS 1804493-45-5 through specialty chemical suppliers has expanded in recent years, reflecting growing industrial demand. Pricing trends indicate its value as a high-purity intermediate, with applications ranging from medicinal chemistry to material science. Market analysts note particular interest from companies developing next-generation therapeutic agents.

Future research directions for this compound include exploring its structure-activity relationships (SAR) through systematic derivatization. Computational chemistry approaches, including molecular docking studies, are being employed to predict its interactions with biological targets. These efforts contribute to the broader field of rational drug design, where such specialized building blocks play increasingly important roles.

Storage and handling recommendations for 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide emphasize protection from moisture and light, with typical shelf life extending beyond 24 months under proper conditions. These stability characteristics enhance its practicality for research and industrial applications alike.

In conclusion, 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-sulfonamide represents a versatile chemical entity with cross-disciplinary significance. Its combination of structural features and reactivity patterns positions it as a valuable tool for addressing contemporary challenges in healthcare, agriculture, and sustainable chemistry. Ongoing research continues to uncover new potential applications for this intriguing molecule.